Cas no 1361807-14-8 (Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361807-14-8
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931697
• Update Time: 2025-06-14

Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-3-7(18-10(11,12)13)6(4-14)8(15-5)9(16)17-2/h3H,4,14H2,1-2H3
• InChI Key： LXKCZYUEMLAORC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C(=O)OC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361807-14-8)

Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361807-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine carboxylate family, characterized by the presence of a trifluoromethoxy group and an aminomethyl substituent, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets.

The molecular structure of Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate features a pyridine ring substituted with a methyl group at the 6-position, a trifluoromethoxy group at the 4-position, and an aminomethyl moiety at the 3-position. The carboxylate ester at the 2-position further contributes to its versatility in synthetic chemistry. This combination of functional groups makes it a valuable intermediate for designing novel compounds with potential therapeutic effects, such as enzyme inhibitors or receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has surged, driven by their stability and bioactivity. Fluorine incorporation, as seen in the trifluoromethoxy group, often improves metabolic stability and membrane permeability, making such compounds attractive for drug development. This aligns with current trends in medicinal chemistry, where researchers prioritize fluorine-containing scaffolds to enhance drug efficacy and reduce side effects.

From a synthetic perspective, CAS No. 1361807-14-8 is typically prepared through multi-step organic reactions, including condensation, amination, and esterification. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic and spectroscopic characterization techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, addressing the growing need for reliable synthetic intermediates in high-throughput screening.

The agrochemical industry also explores Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate for its potential as a precursor to crop protection agents. The trifluoromethoxy group’s electronegativity can influence the compound’s interaction with pest-specific enzymes, offering a pathway to develop environmentally sustainable pesticides. This application resonates with global efforts to reduce the ecological footprint of agriculture while maintaining high crop yields.

Environmental and safety profiles of CAS No. 1361807-14-8 are rigorously evaluated to comply with regulatory standards. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound��s stability under ambient conditions facilitates storage and transportation, making it a practical choice for industrial and academic laboratories.

In summary, Methyl 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361807-14-8) represents a cutting-edge intermediate with broad applicability in life sciences. Its structural features, including the aminomethyl and trifluoromethoxy groups, position it as a key player in the development of next-generation pharmaceuticals and agrochemicals. As research continues to uncover its potential, this compound is poised to remain a focal point in innovative chemical synthesis.